Cas no 3839-48-3 (2-chlorocyclohepta-2,4,6-trien-1-one)

2-chlorocyclohepta-2,4,6-trien-1-one structure
3839-48-3 structure
Product Name:2-chlorocyclohepta-2,4,6-trien-1-one
CAS No:3839-48-3
MF:C7H5ClO
MW:140.567001104355
MDL:MFCD00182497
CID:311349
PubChem ID:19691
Update Time:2025-04-19

2-chlorocyclohepta-2,4,6-trien-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Cycloheptatrien-1-one,2-chloro-
    • 2-Chlorocyclohepta-2,4,6-trienone
    • 2-Chlorotropone
    • 2-Chloro-2,4,6-cycloheptatrien-1-one
    • 2-chlorocyclohepta-2,4,6-trien-1-one
    • 2-Chlorocycloheptatrienone
    • 2,4,6-CYCLOHEPTATRIEN-1-ONE, 2-CHLORO-
    • NSC328816
    • WLN: L7VJ BG
    • MTHNMAUDCHXFMM-UHFFFAOYSA-N
    • 2,6-Cycloheptatrien-1-one, 2-chloro-
    • 2,4,6-Cycloheptatrien-1-one,
    • 2-Chlortropon
    • 2,4,6-Cycloheptatrien-1-one,2-chloro
    • NSC 328816
    • C2674
    • 7Y65UFZ23T
    • NSC-328816
    • MFCD00182497
    • BRN 0471390
    • DTXSID90191734
    • 3839-48-3
    • 9-AMINO-1,2,3,4-TETRAHYDROACRIDINEHCLHYDRATE
    • 2-Chloro-2,4,6-cycloheptatrien-1-one, >=98.0% (GC)
    • ?2-CHLORO-2,4,6-CYCLOHEPTATRIEN-1-ONE
    • T70860
    • EN300-217686
    • SCHEMBL7982821
    • 4-07-00-00502 (Beilstein Handbook Reference)
    • inverted exclamation markY98% (GC)
    • MDL： MFCD00182497
    • Inchi： 1S/C7H5ClO/c8-6-4-2-1-3-5-7(6)9/h1-5H
    • InChI Key： MTHNMAUDCHXFMM-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC=CC1=O
    • BRN： 0471390

Computed Properties

  • Exact Mass: 140.00300
  • Monoisotopic Mass: 140.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.23
  • Melting Point: 66.0 to 70.0 deg-C
  • Boiling Point: 97°C/0.05mmHg(lit.)
  • Flash Point: 102.7°C
  • Refractive Index: 1.558
  • PSA: 17.07000
  • LogP: 1.70020

2-chlorocyclohepta-2,4,6-trien-1-one Security Information

2-chlorocyclohepta-2,4,6-trien-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-chlorocyclohepta-2,4,6-trien-1-one Pricemore >>

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 ¥710.00 2024-04-16

2-chlorocyclohepta-2,4,6-trien-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3839-48-3)2-chlorocyclohepta-2,4,6-trien-1-one
Order Number:A966552
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:18
Price ($):370.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3839-48-3)2-chlorocyclohepta-2,4,6-trien-1-one
A966552
Purity:99%
Quantity:5g
Price ($):370.0
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